Cas no 19163-50-9 (Ethyl 5-methylthiophene-3-carboxylate)
19163-50-9 structure
Product Name:Ethyl 5-methylthiophene-3-carboxylate
CAS No:19163-50-9
MF:C8H10O2S
MW:170.228801250458
CID:1088630
PubChem ID:21761179
Update Time:2025-04-20
Ethyl 5-methylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methylthiophene-3-carboxylate
- 3-THIOPHENECARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER
- 5-methyl-3-Thiophenecarboxylic acid ethyl ester
- LogP
- AKOS015899904
- Ethyl5-methylthiophene-3-carboxylate
- 19163-50-9
- DTXSID30617741
-
- Inchi： 1S/C8H10O2S/c1-3-10-8(9)7-4-6(2)11-5-7/h4-5H,3H2,1-2H3
- InChI Key： KXMVJUWLVDFRKK-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OCC)C=C1C
Computed Properties
- Exact Mass: 170.0402
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
Ethyl 5-methylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127942-1g |
ethyl 5-methylthiophene-3-carboxylate |
19163-50-9 | 95% | 1g |
$296 | 2021-08-05 | |
| Chemenu | CM127942-1g |
ethyl 5-methylthiophene-3-carboxylate |
19163-50-9 | 95% | 1g |
$296 | 2023-02-17 | |
| Alichem | A169003675-1g |
Ethyl 5-methylthiophene-3-carboxylate |
19163-50-9 | 95% | 1g |
$400.00 | 2023-09-02 |
Ethyl 5-methylthiophene-3-carboxylate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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